Cas no 1215329-47-7 (1-2-(4-tert-butylphenoxy)ethoxy-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride)

• Product Name: 1-2-(4-tert-butylphenoxy)ethoxy-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride
• CAS No: 1215329-47-7
• MF: C₂₀H₃₆Cl₂N₂O₃
• MW: 423.417444229126
• CID: 6205914
• PubChem ID: 16807100
• Update Time: 2025-11-01

1-2-(4-tert-butylphenoxy)ethoxy-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-tert-butylphenoxy)ethoxy-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride
• VU0494244-1
• SR-01000010742
• 1215329-47-7
• AKOS026679124
• F1193-0153
• 1-[2-(4-tert-butylphenoxy)ethoxy]-3-(4-methylpiperazin-1-yl)propan-2-ol;dihydrochloride
• 1-[2-(4-TERT-BUTYLPHENOXY)ETHOXY]-3-(4-METHYLPIPERAZIN-1-YL)PROPAN-2-OL DIHYDROCHLORIDE
• SR-01000010742-1
• 1-(2-(4-(tert-butyl)phenoxy)ethoxy)-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride

• Inchi： 1S/C20H34N2O3.2ClH/c1-20(2,3)17-5-7-19(8-6-17)25-14-13-24-16-18(23)15-22-11-9-21(4)10-12-22;;/h5-8,18,23H,9-16H2,1-4H3;2*1H
• InChI Key： NOCIDOFKLZVYKK-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(COCCOC1C=CC(=CC=1)C(C)(C)C)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 422.2102984g/mol
• Monoisotopic Mass: 422.2102984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 356
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-2-(4-tert-butylphenoxy)ethoxy-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride

Comprehensive Overview of 1-2-(4-tert-butylphenoxy)ethoxy-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 1215329-47-7)

The compound 1-2-(4-tert-butylphenoxy)ethoxy-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride, identified by its CAS No. 1215329-47-7, is a chemically synthesized molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a tert-butylphenoxy moiety and a methylpiperazine group, makes it a subject of interest for drug development, particularly in targeting specific enzymatic pathways. Researchers are increasingly exploring its applications in modulating cellular responses, given its unique physicochemical properties.

In recent years, the demand for specialized small-molecule compounds like 1-2-(4-tert-butylphenoxy)ethoxy-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride has surged, driven by advancements in precision medicine and targeted therapy. This compound’s ability to interact with G-protein-coupled receptors (GPCRs) and kinase enzymes has positioned it as a candidate for treating conditions such as inflammation and metabolic disorders. Its dihydrochloride salt form enhances solubility, a critical factor for bioavailability in drug formulations.

The synthesis of CAS No. 1215329-47-7 involves multi-step organic reactions, including etherification and amine functionalization, which are meticulously optimized to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. These rigorous protocols align with the growing emphasis on quality-by-design (QbD) principles in pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

From an industrial perspective, 1-2-(4-tert-butylphenoxy)ethoxy-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride is often discussed in the context of patent landscapes and intellectual property due to its novel structure. Companies investing in drug discovery platforms are keen to explore its derivatives for proprietary formulations. Additionally, its role in high-throughput screening (HTS) assays has been highlighted in recent scientific literature, addressing the need for lead optimization in early-stage research.

Environmental and regulatory considerations are also pivotal when working with CAS No. 1215329-47-7. Its classification under REACH and FDA guidelines necessitates compliance with stringent safety protocols. Researchers frequently search for green chemistry alternatives to traditional synthesis methods, reflecting the industry’s shift toward sustainable practices. This compound’s logP and pKa values, critical for predicting environmental fate, are often analyzed in ADMET studies.

In conclusion, 1-2-(4-tert-butylphenoxy)ethoxy-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride represents a convergence of chemical innovation and therapeutic potential. Its relevance to personalized medicine and biomarker discovery underscores its importance in contemporary research. As the scientific community continues to unravel its mechanisms, this compound is poised to play a transformative role in addressing unmet medical needs.